Sodium permanganate monohydrate

• IUPAC Name: sodium;permanganate;hydrate
• InChI: InChI=1S/Mn.Na.H2O.4O/h;;1H2;;;;/q;+1;;;;;-1
• InChI Key: DJKJCISMVZLEDS-UHFFFAOYSA-N
• Canonical SMILES: O.[O-][Mn](=O)(=O)=O.[Na+]
• Molecular Formula: H2MnNaO5
• DSSTOX Substance ID: DTXSID20333685
• Molecular Weight: 159.94 g/mol
• CAS No.: 79048-36-5

Description

Sodium permanganate monohydrate, also known as this compound, is a useful research compound. Its molecular formula is H2MnNaO5 and its molecular weight is 159.94 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Oxidizer;Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Environmental Remediation : It is effective in removing chromium from Hanford tank sludges with minimal dissolution of plutonium in minimally caustic solutions (Rapko et al., 2008); (Rapko et al., 2007).

• Biomedical Applications : Partial oxidation of sodium alginate with potassium permanganate improves its degradability and controllability for biomedical applications (Lu et al., 2009).

• Soil and Groundwater Remediation : It has been used effectively for the reduction of perchloroethene (PCE) soil concentrations at a dry cleaner site in Topeka, Kansas (Hesemann & Hildebrandt, 2009).

• Material Science : It is involved in the synthesis of various compounds such as anhydrous sodium manganese oxides, which are promising cathodes for high energy density lithium batteries (Chen et al., 1996); (Chen & Whittingham, 1997).

• Water Treatment : Sodium permanganate is effective as a pre-oxidant for reducing algae damage and byproducts in water treatment, surpassing sodium hypochlorite in performance with algae-contained water (Yang et al., 2022).

• Medical Applications : It is part of a redox reaction system with potential for tumoricidal temperatures in thermochemical ablation treatments (Cressman et al., 2010).

• Textile Industry : Sodium permanganate, in combination with sodium chlorite, is an effective bleaching agent for cotton fabric without causing severe loss in mechanical properties (Abdel-Halim, 2012).

• Geophysical Research : Geophysical surveys can guide in situ chemical oxidation treatment for PCE contamination, helping to target affected areas and assess treatment effectiveness (Harte et al., 2012).

• Chemical Analysis : Sodium permanganate can be used in methods for quantitative oxidation of sulphite to sulphate at room temperature, avoiding dithionate formation (Rao & Rao, 1955).

Mechanism of Action

Target of Action

Sodium permanganate monohydrate primarily targets organic compounds and acts as a strong oxidizing agent . It is often used in applications where high concentrations of the permanganate ion are required .

Mode of Action

This compound interacts with its targets through oxidation reactions . As an oxidizing agent, it accepts electrons from other substances in a redox reaction . This process alters the state of the target substance, often resulting in its degradation .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the redox reaction pathway . In this pathway, this compound acts as an electron acceptor, causing the oxidation of the target substance . The downstream effects of this pathway can vary depending on the specific target substance involved.

Pharmacokinetics

This compound is highly soluble in water , which can impact its distribution and availability in aqueous environments.

Result of Action

The primary result of this compound’s action is the oxidation of the target substance . This can lead to the degradation or alteration of the target, depending on its specific properties and the conditions of the reaction .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For example, its oxidizing power can be affected by the pH of the environment . Additionally, as a hygroscopic substance, it absorbs water from the atmosphere , which can influence its stability and reactivity. It’s also worth noting that this compound is used in environmental remediation of soil and groundwater contaminated with chlorinated solvents .

Safety and Hazards

Sodium permanganate monohydrate is an oxidizer and causes severe skin burns and eye damage. It can pose a risk to human health, causing skin and eye irritation upon contact, and is harmful if swallowed or inhaled. Therefore, it is crucial to use proper safety equipment, including gloves and goggles, while handling this substance.

Future Directions

Sodium permanganate is gaining popularity in water treatment for taste, odor, and zebra mussel control. It is also used as a drilled hole debris remover and etchant in printed circuitry, with a limited utility though. Its high solubility makes it useful in applications where very high concentrations of MnO4− are sought.